N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C22H23N5O2/c28-21(26-12-1-2-13-26)11-8-17-6-9-19(10-7-17)25-22(29)18-4-3-5-20(14-18)27-15-23-24-16-27/h3-7,9-10,14-16H,1-2,8,11-13H2,(H,25,29)
• InChI Key: PDJJNWDYWVBQGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)N4C=NN=C4
• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol

Description

N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide is a complex organic compound that features a pyrrolidine ring, a triazole ring, and a benzamide group. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide typically involves multiple steps, starting with the preparation of the pyrrolidine ring. One common method involves the reaction of maleic anhydride with aromatic amines, followed by ring closure using thionyl chloride . The triazole ring can be introduced through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This often includes the use of continuous flow reactors and automated synthesis platforms to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the benzamide or triazole rings using reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Sodium hydride, lithium diisopropylamide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating diseases such as cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting various biological pathways. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation or modulate receptor activity to reduce inflammation .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: Compounds like pyrrolizines and pyrrolidine-2-one share the pyrrolidine ring structure and exhibit similar biological activities.

Triazole derivatives: Compounds containing the triazole ring, such as certain antifungal agents, also share structural similarities.

Uniqueness

N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)phenyl]-3-(1,2,4-triazol-4-yl)benzamide is unique due to its combination of the pyrrolidine, triazole, and benzamide groups, which confer distinct biological activities and potential therapeutic applications .